Cas no 1361719-31-4 (5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl)

• Product Name: 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl
• CAS No: 1361719-31-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4996314
• Update Time: 2025-10-19

5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl3O/c1-17-10-6-8(5-9(14)7-10)13-11(15)3-2-4-12(13)16/h2-7H,1H3
• InChI Key： DVSQAKNLIMUPJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl

5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl (CAS No. 1361719-31-4): A Comprehensive Overview

5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl (CAS No. 1361719-31-4) is a specialized chlorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique methoxy and chloro substituents, serves as a versatile intermediate in the development of advanced materials and fine chemicals. Its molecular structure, featuring a biphenyl backbone with strategically placed halogen and methoxy groups, makes it a valuable building block for researchers and industrial applications alike.

The growing interest in halogenated biphenyl compounds like 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl is driven by their utility in pharmaceutical intermediates and agrochemical formulations. Recent studies highlight its potential in creating high-performance liquid crystals and organic electronic materials, aligning with the global push toward sustainable technologies. Researchers are particularly intrigued by how the methoxy group influences the compound's electronic properties, making it a subject of ongoing structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1361719-31-4 demonstrates remarkable stability under various reaction conditions, which is crucial for its use in multi-step organic synthesis. Its chloro substituents provide excellent sites for further functionalization, enabling the creation of complex molecular architectures. This characteristic has made it a focal point in developing new catalytic methodologies and green chemistry approaches, topics that dominate current discussions in chemical research circles.

The commercial availability of 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl has increased significantly in recent years, reflecting its growing importance in specialty chemicals markets. Suppliers often highlight its high purity grades (typically >97%) suitable for research and development purposes. Industry reports suggest expanding applications in OLED materials and photovoltaic research, areas experiencing rapid growth due to renewable energy initiatives worldwide.

Analytical characterization of 1361719-31-4 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its structural integrity. The compound's distinct 1H-NMR signature (particularly the methoxy proton signal around 3.8 ppm) and mass spectral fragmentation pattern serve as important quality control markers. These analytical aspects are frequently searched by quality assurance professionals and synthetic chemists working with this compound.

Environmental and handling considerations for 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, its chlorinated nature warrants proper ventilation and personal protective equipment during use. These safety aspects are increasingly important to researchers, as evidenced by growing searches for "safe handling of halogenated aromatics" in scientific databases.

The patent landscape surrounding biphenyl derivatives like CAS 1361719-31-4 shows steady growth, particularly in applications related to electronic materials and specialty polymers. Recent filings demonstrate innovative uses in organic semiconductors, reflecting the compound's relevance in cutting-edge technology development. This intellectual property activity correlates with increased academic publications investigating its photophysical properties and charge transport characteristics.

Future research directions for 5'-Chloro-2,6-dichloro-3'-methoxy-biphenyl may explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's rigid aromatic structure and multiple coordination sites make it an attractive candidate for designing novel functional materials. These emerging applications position 1361719-31-4 as a compound of continuing scientific interest with expanding commercial potential.